Cas no 905659-18-9 (2-bromo-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide)

• Product Name: 2-bromo-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide
• CAS No: 905659-18-9
• MF: C₁₉H₁₉BrN₂O₃
• MW: 403.269764184952
• CID: 6435978
• PubChem ID: 16822235
• Update Time: 2025-05-24

2-bromo-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide
• 2-bromo-N-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide
• 2-bromo-N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide
• F2539-0632
• AB00679390-01
• 905659-18-9
• AKOS024658451
• Benzamide, 2-bromo-N-[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]-

• Inchi： 1S/C19H19BrN2O3/c1-2-25-15-9-7-14(8-10-15)22-12-13(11-18(22)23)21-19(24)16-5-3-4-6-17(16)20/h3-10,13H,2,11-12H2,1H3,(H,21,24)
• InChI Key： RMDAESPRCIFRMB-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 402.05791g/mol
• Monoisotopic Mass: 402.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-bromo-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide

2-Bromo-N-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-ylbenzamide (CAS No. 905659-18-9)

The compound 2-bromo-N-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide, identified by the CAS registry number 905659-18-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their roles in drug design and synthesis. The structure of this molecule incorporates a bromine atom, an ethoxyphenyl group, and a pyrrolidinone ring, making it a versatile building block for further chemical modifications.

Recent advancements in organic synthesis have highlighted the importance of such compounds in constructing bioactive molecules. The presence of the bromine atom at the 2-position of the benzamide moiety introduces reactivity that can be exploited in various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in forming carbon-heteroatom bonds, enabling the construction of diverse molecular architectures with potential pharmacological activities.

The 4-ethoxyphenyl group attached to the nitrogen atom of the benzamide moiety contributes to the molecule's solubility and bioavailability. Ethoxy groups are known to enhance lipophilicity, which is a critical factor in drug design for ensuring effective absorption and distribution within biological systems. Furthermore, the pyrrolidinone ring, with its lactam structure, imparts rigidity and stability to the molecule, which can be advantageous in modulating pharmacokinetic properties.

Recent studies have focused on the role of such compounds in inhibiting key enzymes and receptors involved in various pathological conditions. For instance, derivatives of this compound have shown promise as inhibitors of histone deacetylases (HDACs), which are implicated in cancer progression. The ability to modulate epigenetic mechanisms makes this compound a valuable lead for developing anti-cancer therapies.

In addition to its enzymatic inhibition potential, this compound has been explored for its ability to act as a scaffold for constructing multi-target-directed ligands (MTDLs). MTDLs are designed to interact with multiple therapeutic targets simultaneously, offering advantages over traditional single-target drugs by addressing complex disease mechanisms more effectively.

The synthesis of 2-bromo-N-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide involves a series of well-established organic reactions. The bromination step is typically carried out using bromine in a suitable solvent under controlled conditions to ensure regioselectivity. The formation of the pyrrolidinone ring is achieved through cyclization reactions involving amino acids or related precursors, followed by oxidation or lactamization steps.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into the molecular structure and purity, ensuring that the compound meets quality standards for subsequent applications.

In conclusion, 2-bromo-N-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS No. 905659-18-9) represents a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structural features and reactivity make it an attractive candidate for further exploration in both academic and industrial settings.